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Abstract

The Bilateral Sagittal Split Osteotomy (BSSO) is a cornerstone of orthognathic surgery,
enabling significant correction of mandibular deformities. However, the procedure inherently
compromises the mandibular blood supply, a critical factor for successful healing and
prevention of complications such as avascular necrosis. This technical guide provides an in-
depth analysis of the vascular changes that occur following a BSSO. It summarizes quantitative
data from key animal studies, details common experimental protocols for assessing mandibular
blood flow, and elucidates the critical signaling pathways involved in the revascularization and
healing process. This document is intended to serve as a comprehensive resource for
researchers, scientists, and professionals in drug development focused on bone regeneration
and surgical healing.

Introduction: The Vascular Challenge of BSSO

The Bilateral Sagittal Split Osteotomy (BSSO) is a versatile and widely performed surgical
procedure to correct various mandibular discrepancies, including prognathism, retrognathism,
and asymmetry.[1] The technique involves a deliberate osteotomy through the mandibular
ramus and posterior body, splitting the mandible into a proximal (condyle-bearing) segment and
a distal (tooth-bearing) segment.[2] While this allows for precise repositioning of the lower jaw,
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the osteotomy and subsequent surgical manipulation can significantly disrupt the blood supply
to the bone segments.

A thorough understanding of the mandible's vascular anatomy and the physiological response
to this surgical insult is paramount for optimizing patient outcomes and developing novel
therapeutic strategies to enhance healing. Complications arising from compromised blood flow
can range from delayed union and infection to, in severe cases, avascular necrosis of the bone
segments.[1]

This whitepaper will systematically review the current understanding of the blood supply to the
mandible post-BSSO, with a focus on quantitative data, experimental methodologies, and the
underlying molecular mechanisms of revascularization.

Arterial Supply to the Mandible: Pre- and Post-
Osteotomy

The mandible receives its blood supply from two primary sources: the endosteal and periosteal
networks.

o Endosteal Supply: The principal endosteal blood supply is from the inferior alveolar artery
(IAA), a branch of the maxillary artery. The IAA enters the mandible through the mandibular
foramen and courses through the mandibular canal, providing nutrients to the bone marrow,
cortical bone, and the teeth.[1][3]

o Periosteal Supply: The periosteum, a dense membrane covering the outer surface of the
bone, provides a rich collateral blood supply from branches of the facial, buccal, and
masseteric arteries. This periosteal network is crucial for the viability of the cortical bone.

The BSSO procedure directly impacts the endosteal supply by transecting the bone containing
the inferior alveolar artery. Consequently, the viability of the distal segment becomes heavily
reliant on the preservation of the periosteal attachments, particularly the lingual periosteum,
which acts as a vascular pedicle.[4][5] Judicious stripping of the mucoperiosteum is a critical
surgical consideration to maintain adequate blood flow to the osteotomized segments.[4]
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Quantitative Analysis of Mandibular Blood Flow
Post-Osteotomy

While direct quantitative data on blood flow changes in human patients following BSSO is
limited, animal studies provide valuable insights into the magnitude of vascular disruption. The
following tables summarize key findings from studies utilizing various osteotomy models in
animals. It is important to note that these studies do not all use the BSSO technique
specifically, but they offer the best available quantitative estimates of blood flow reduction after
mandibular osteotomies.
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Note: The data presented are from animal models and may not be directly extrapolated to
human BSSO procedures. However, they consistently demonstrate a significant reduction in
blood flow to the osteotomized segments, highlighting the ischemic challenge faced during
healing.

Experimental Protocols for Assessing Mandibular
Blood Flow

Several experimental techniques are employed to quantify and visualize the blood supply to the
mandible. The following are detailed methodologies for commonly cited experiments.

Laser Doppler Flowmetry (LDF)

Principle: LDF is a non-invasive technique that measures microvascular blood perfusion. It
utilizes the Doppler shift of laser light scattered by moving red blood cells to provide a real-time
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assessment of blood flow.[7][8]
Protocol for Intraoperative Assessment of Mandibular Blood Flow:

o Probe Selection and Placement: A sterile, needle-type laser Doppler probe is used. For
intraosseous measurements, a small bur hole is created in the cortical bone to allow for the
insertion of the probe into the medullary space. For periosteal measurements, the probe is
placed directly on the stripped bone surface.

o Baseline Measurement: A baseline blood flow reading is taken before the osteotomy is
performed.

o Post-Osteotomy Measurements: After the sagittal split is completed and the segments are
repositioned and fixated, the probe is placed in the same location (or a corresponding
location on the distal segment) to record post-surgical blood flow.

o Data Acquisition: The LDF monitor provides a continuous reading of blood perfusion units
(BPU), which are proportional to the number and velocity of red blood cells in the sampled
tissue volume.

o Data Analysis: Pre- and post-osteotomy BPU values are compared to quantify the
percentage change in blood flow.

Micro-Computed Tomography (UCT) Angiography

Principle: uCT angiography is a high-resolution imaging technique used to visualize the three-
dimensional vascular network of the mandible. It involves the perfusion of a contrast agent into
the vascular system, followed by uCT scanning.

Protocol for Post-Mortem Assessment of Mandibular Revascularization:

e Animal Model and Surgical Procedure: A suitable animal model (e.qg., rat, rabbit) undergoes a
BSSO procedure. The animals are allowed to recover for a predetermined period to allow for
revascularization.

» Vascular Perfusion: At the time of sacrifice, the animal is systemically heparinized. The
thoracic aorta is cannulated, and the vascular system is flushed with saline followed by a
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radiopaque contrast agent (e.g., Microfil®, lead-based contrast).

» Tissue Harvesting and Preparation: The mandible is carefully dissected and fixed in formalin.

e UCT Scanning: The mandible is scanned using a high-resolution uCT scanner. The scanning
parameters (e.g., voxel size, energy) are optimized for visualizing the contrast-filled vessels.

e Image Reconstruction and Analysis: The uCT data is used to generate 3D reconstructions of
the mandibular vasculature. Quantitative analysis can be performed to determine vessel
volume, vessel density, and vessel thickness in different regions of interest (e.g., proximal
segment, distal segment, osteotomy gap).[9][10][11][12]

Signaling Pathways in Post-BSSO Revascularization
and Healing

The ischemic environment created by the BSSO triggers a cascade of molecular events aimed
at restoring blood flow and promoting bone healing. Key signaling pathways involved in this
process include:

Hypoxia-Inducible Factor-1a (HIF-1a) Pathway

Hypoxia, or low oxygen tension, in the osteotomy site leads to the stabilization of the
transcription factor HIF-1a.[13][14][15] This is a critical initiating step in the healing cascade.
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Caption: HIF-1a pathway activation in response to hypoxia.

Vascular Endothelial Growth Factor (VEGF) and
Fibroblast Growth Factor (FGF) Signaling

HIF-1a directly upregulates the expression of Vascular Endothelial Growth Factor (VEGF), a
potent angiogenic factor.[13][14][15] Fibroblast Growth Factors (FGFs), particularly FGF-2, also
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play a crucial role in stimulating angiogenesis and have mitogenic effects on osteoblasts.[16]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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